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Compound of Interest

Compound Name: Ethyl hypochlorite

Cat. No.: B8587251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available spectroscopic data for ethyl
hypochlorite (C₂H₅ClO) from the National Institute of Standards and Technology (NIST)

Chemistry WebBook. While a comprehensive dataset is not available, this guide summarizes

the existing information and provides context on standard spectroscopic methodologies.

Summary of Available Spectroscopic Data
The NIST Chemistry WebBook currently provides limited spectroscopic information for ethyl
hypochlorite. The primary available data is related to its gas-phase ion energetics. Notably,

experimental spectra such as Infrared (IR), Mass Spectrometry (MS), Ultraviolet-Visible (UV-

Vis), and Nuclear Magnetic Resonance (NMR) are not available for this compound in the NIST

database.

Gas-Phase Ion Energetics
The only quantitative spectroscopic data available for ethyl hypochlorite on the NIST

Chemistry WebBook is its ionization energy.[1] This value provides insight into the energy

required to remove an electron from the molecule in the gas phase.
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Parameter Value (eV) Method Reference

Ionization Energy 10.13 ± 0.02
Photoelectron

Spectroscopy (PE)

Colbourne, D., et al.

(1981)[1]

Experimental Protocols
While specific experimental protocols for the listed ionization energy of ethyl hypochlorite are

not detailed on the NIST website, the reference provided points to a standard methodology.

Photoelectron Spectroscopy (PE) for Ionization Energy
Determination
Photoelectron spectroscopy is a technique used to measure the ionization energies of

molecules. The general protocol involves the following steps:

Sample Introduction: A gaseous sample of the compound, in this case, ethyl hypochlorite,

is introduced into a high-vacuum chamber.

Ionization: The sample is irradiated with a beam of high-energy monochromatic photons,

typically from a helium discharge lamp (He(I) source).

Electron Ejection: The photons cause the ejection of valence electrons from the molecules.

Kinetic Energy Analysis: The kinetic energies of the ejected photoelectrons are measured

using an electron energy analyzer.

Ionization Energy Calculation: The ionization energy (IE) is calculated using the following

equation: IE = hν - KE where hν is the energy of the incident photons and KE is the

measured kinetic energy of the photoelectrons.

The reference for the provided ionization energy, Colbourne, et al. (1981), describes the use of

He(I) photoelectron spectroscopy to study a series of alkyl hypochlorites, including ethyl
hypochlorite.[1]

Visualization of Spectroscopic Analysis Workflow
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The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound like ethyl hypochlorite. This logical flow represents the process from

sample preparation to data interpretation.

Sample Preparation

Spectroscopic Analysis

Data Acquisition & Processing

Interpretation & Characterization

Ethyl Hypochlorite Sample

Infrared (IR)
Spectroscopy Mass Spectrometry (MS) UV-Vis Spectroscopy Nuclear Magnetic

Resonance (NMR)

Vibrational Spectra Mass-to-Charge Ratio Electronic Transitions Chemical Shifts &
Coupling Constants

Structural Elucidation &
Property Determination

Click to download full resolution via product page

Caption: A logical workflow for the spectroscopic analysis of a chemical compound.

Conclusion
The spectroscopic data for ethyl hypochlorite available from the NIST Chemistry WebBook is

currently limited to its gas-phase ionization energy, as determined by photoelectron

spectroscopy.[1] Researchers and scientists requiring comprehensive spectroscopic profiles,

including IR, MS, UV-Vis, and NMR data, will need to consult other literature sources or

perform their own experimental analyses. The workflow and methodologies described in this
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guide provide a framework for understanding how such data would be obtained and

interpreted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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